Methanesulfonamide, N,1,1,1-tetrafluoro-N-[(trifluoromethyl)sulfonyl]-

• CAS RN: 108388-06-3
• Molecular Formula: C2F7NO4S2
• Molecular Weight: 299.15 g/mol
• IUPAC Name: N,1,1,1-tetrafluoro-N-(trifluoromethylsulfonyl)methanesulfonamide
• InChI: InChI=1S/C2F7NO4S2/c3-1(4,5)15(11,12)10(9)16(13,14)2(6,7)8
• InChI Key: PFJGYLOWSDSROL-UHFFFAOYSA-N
• Canonical SMILES: C(F)(F)(F)S(=O)(=O)N(F)S(=O)(=O)C(F)(F)F

Description

Methanesulfonamide, N,1,1,1-tetrafluoro-N-[(trifluoromethyl)sulfonyl]- is a useful research compound. Its molecular formula is C2F7NO4S2 and its molecular weight is 299.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

By vacuum transfer, FN(SO2CF3)2 (1.7 mmol) was added to 2.0 ml of toluene at -196° C. The mixture was warmed to room temperature and agitated by hand. A slow color change ensues near 22° C. After 10 hours, 19F NMR shows the presence of 2-fluorotoluene (74%), 3-fluorotoluene (4%) and 4-fluorotoluene (21%). The ratio of unreacted FN(SO2CF3)2 to the HN(SO2CF3)2 formed in the reaction indicates an 80% conversion to the monofluorotoluene isomers. No other fluorine containing products are observed by NMR.